Tuberculostearic acid
Tuberculostearic acid
Tuberculostearic acid is a methyl-branched fatty acid, the structure of which is that of stearic acid carrying a methyl group at C-10. It is a methyl-branched fatty acid and a long-chain fatty acid. It derives from an octadecanoic acid.
10-Methyl-octadecanoic acid, also known as 10-methylstearate or tuberculostearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 10-Methyl-octadecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 10-Methyl-octadecanoic acid has been detected in multiple biofluids, such as cerebrospinal fluid and urine. Within the cell, 10-methyl-octadecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 10-Methyl-octadecanoic acid participates in a number of enzymatic reactions. In particular, 10-methyl-octadecanoic acid can be biosynthesized from octadecanoic acid. 10-Methyl-octadecanoic acid can also be converted into PIM2.
10-Methyl-octadecanoic acid, also known as 10-methylstearate or tuberculostearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 10-Methyl-octadecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 10-Methyl-octadecanoic acid has been detected in multiple biofluids, such as cerebrospinal fluid and urine. Within the cell, 10-methyl-octadecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 10-Methyl-octadecanoic acid participates in a number of enzymatic reactions. In particular, 10-methyl-octadecanoic acid can be biosynthesized from octadecanoic acid. 10-Methyl-octadecanoic acid can also be converted into PIM2.
Brand Name:
Vulcanchem
CAS No.:
542-47-2
VCID:
VC21184548
InChI:
InChI=1S/C19H38O2/c1-3-4-5-6-9-12-15-18(2)16-13-10-7-8-11-14-17-19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
SMILES:
CCCCCCCCC(C)CCCCCCCCC(=O)O
Molecular Formula:
C19H38O2
Molecular Weight:
298.5 g/mol
Tuberculostearic acid
CAS No.: 542-47-2
Cat. No.: VC21184548
Molecular Formula: C19H38O2
Molecular Weight: 298.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tuberculostearic acid is a methyl-branched fatty acid, the structure of which is that of stearic acid carrying a methyl group at C-10. It is a methyl-branched fatty acid and a long-chain fatty acid. It derives from an octadecanoic acid. 10-Methyl-octadecanoic acid, also known as 10-methylstearate or tuberculostearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 10-Methyl-octadecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 10-Methyl-octadecanoic acid has been detected in multiple biofluids, such as cerebrospinal fluid and urine. Within the cell, 10-methyl-octadecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 10-Methyl-octadecanoic acid participates in a number of enzymatic reactions. In particular, 10-methyl-octadecanoic acid can be biosynthesized from octadecanoic acid. 10-Methyl-octadecanoic acid can also be converted into PIM2. |
|---|---|
| CAS No. | 542-47-2 |
| Molecular Formula | C19H38O2 |
| Molecular Weight | 298.5 g/mol |
| IUPAC Name | 10-methyloctadecanoic acid |
| Standard InChI | InChI=1S/C19H38O2/c1-3-4-5-6-9-12-15-18(2)16-13-10-7-8-11-14-17-19(20)21/h18H,3-17H2,1-2H3,(H,20,21) |
| Standard InChI Key | BEOUGZFCUMNGOU-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC(C)CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCC(C)CCCCCCCCC(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator